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Compound of Interest

Compound Name: Mcp-neca

Cat. No.: B1676814 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of adenosine receptor research, precise molecular understanding is

paramount. This guide delves into the structural and functional characteristics of the widely

recognized non-selective adenosine receptor agonist, NECA (5'-N-

Ethylcarboxamidoadenosine). It also addresses the existing ambiguity surrounding the term

"Mcp-neca," a designation that appears in limited contexts with conflicting information. Through

a comprehensive analysis of available data, this document aims to provide clarity and a robust

technical resource for professionals in the field.

NECA: A Cornerstone Adenosine Receptor Agonist
5'-N-Ethylcarboxamidoadenosine (NECA) is a synthetic analog of adenosine that has been

instrumental in the study of purinergic signaling. Its high affinity for all four adenosine receptor

subtypes (A₁, A₂ₐ, A₂ₑ, and A₃) has established it as a valuable pharmacological tool.

Chemical Structure of NECA
NECA's structure is characterized by a ribose sugar linked to an adenine nucleobase, with a

key modification at the 5' position of the ribose.

Full Chemical Name: 1-(6-Amino-9H-purin-9-yl)-1-deoxy-N-ethyl-β-D-ribofuranuronamide[1]
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Molecular Formula: C₁₂H₁₆N₆O₄[1]

Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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